Cas no 33288-79-8 (1,2-Bis(4-hydroxyphenyl)ethane-1,2-dione)

1,2-Bis(4-hydroxyphenyl)ethane-1,2-dione structure
33288-79-8 structure
Product Name:1,2-Bis(4-hydroxyphenyl)ethane-1,2-dione
CAS No:33288-79-8
MF:C14H10O4
MW:242.226804256439
MDL:MFCD00451571
CID:294155
PubChem ID:458204
Update Time:2025-04-19

1,2-Bis(4-hydroxyphenyl)ethane-1,2-dione Chemical and Physical Properties

Names and Identifiers

    • 1,2-Bis(4-hydroxyphenyl)ethane-1,2-dione
    • 1,2-Ethanedione,1,2-bis(4-hydroxyphenyl)-
    • 4,4'-Dihydroxybenzil
    • Benzil-based compound,30
    • p-hydroxybenzil
    • 1,2-Bis-(4-hydroxy-phenyl)-ethane-1,2-dione
    • Benzil-based compound, 30
    • C74712
    • CS-0157462
    • FMYXOBBPXQZKKY-UHFFFAOYSA-N
    • A853187
    • Ethanedione, bis(4-hydroxyphenyl)-
    • SR-01000197835
    • CBDivE_014832
    • SCHEMBL181662
    • AB00074981-01
    • DTXSID70332486
    • 4,4 inverted exclamation mark -Dihydroxybenzil
    • SR-01000197835-1
    • bis(4-hydroxyphenyl)ethane-1,2-dione
    • AKOS000298802
    • DS-4769
    • MFCD00451571
    • BDBM22752
    • 33288-79-8
    • FT-0730448
    • SY114020
    • STL282494
    • DB-050449
    • MDL： MFCD00451571
    • Inchi： 1S/C14H10O4/c15-11-5-1-9(2-6-11)13(17)14(18)10-3-7-12(16)8-4-10/h1-8,15-16H
    • InChI Key： FMYXOBBPXQZKKY-UHFFFAOYSA-N
    • SMILES： O=C(C(C1C=CC(=CC=1)O)=O)C1C=CC(=CC=1)O

Computed Properties

  • Exact Mass: 242.05800
  • Monoisotopic Mass: 242.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • Density: 1.366
  • Boiling Point: 500.4°C at 760 mmHg
  • Flash Point: 270.6°C
  • Refractive Index: 1.654
  • PSA: 74.60000
  • LogP: 2.16340

1,2-Bis(4-hydroxyphenyl)ethane-1,2-dione Customs Data

  • HS CODE：2914501900
  • Customs Data：

    China Customs Code:

    2914501900

    Overview:

    2914501900 Other ketophenols.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914501900 other ketone-phenols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

1,2-Bis(4-hydroxyphenyl)ethane-1,2-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019112492-250mg
1,2-Bis(4-hydroxyphenyl)ethane-1,2-dione
 33288-79-8 98%
250mg
 $183.60 2023-09-02
Alichem
A019112492-1g
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 33288-79-8 98%
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 $454.50 2023-09-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-BN804-200mg
1,2-Bis(4-hydroxyphenyl)ethane-1,2-dione
 33288-79-8 98%
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-BN804-50mg
1,2-Bis(4-hydroxyphenyl)ethane-1,2-dione
 33288-79-8 98%
50mg
 282.0CNY 2021-07-12
TRC
H100838-10mg
1,2-Bis(4-hydroxyphenyl)ethane-1,2-dione
 33288-79-8
10mg
 $ 50.00 2022-06-04
TRC
H100838-50mg
1,2-Bis(4-hydroxyphenyl)ethane-1,2-dione
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50mg
 $ 135.00 2022-06-04
TRC
H100838-100mg
1,2-Bis(4-hydroxyphenyl)ethane-1,2-dione
 33288-79-8
100mg
 $ 210.00 2022-06-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
XK645-1g
1,2-Bis(4-hydroxyphenyl)ethane-1,2-dione
 33288-79-8 98%
1g
 4120CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
XK645-250mg
1,2-Bis(4-hydroxyphenyl)ethane-1,2-dione
 33288-79-8 98%
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 1644CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
XK645-100mg
1,2-Bis(4-hydroxyphenyl)ethane-1,2-dione
 33288-79-8 98%
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 1029CNY 2021-05-08

1,2-Bis(4-hydroxyphenyl)ethane-1,2-dione Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:33288-79-8)4,4'-Dihydroxybenzil
Order Number:sfd10933
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:33288-79-8)4,4'-Dihydroxybenzil
sfd10933
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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